Cas no 1006322-88-8 (N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethoxyaniline)

• Product Name: N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethoxyaniline
• CAS No: 1006322-88-8
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• MDL: MFCD04968300
• CID: 3058447
• PubChem ID: 19614627
• Update Time: 2025-04-21

N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• (1,3-Dimethyl-1H-pyrazol-4-ylmethyl)-(4-ethoxy-phenyl)-amine
• N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethoxyaniline
• AKOS000306728
• 1006322-88-8
• CS-0299422
• EN300-229191
• N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-4-ethoxyaniline
• N-((1,3-Dimethyl-1H-pyrazol-4-yl)methyl)-4-ethoxyaniline
• BBL039834
• STK349399
• N-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]-N-(4-ETHOXYPHENYL)AMINE
• N-[(1,3-dimethylpyrazol-4-yl)methyl]-4-ethoxyaniline
• [(1,3-dimethylpyrazol-4-yl)methyl](4-ethoxyphenyl)amine

• MDL： MFCD04968300
• Inchi： 1S/C14H19N3O/c1-4-18-14-7-5-13(6-8-14)15-9-12-10-17(3)16-11(12)2/h5-8,10,15H,4,9H2,1-3H3
• InChI Key： AEDTZILZGGADRP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NCC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 245.152812238Da
• Monoisotopic Mass: 245.152812238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.1Ų